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Abstract
This application note provides a comprehensive and robust protocol for the solid-phase

extraction (SPE) of hexachlorobiphenyls (HCBs) from aqueous samples. Hexachlorobiphenyls,

a subclass of polychlorinated biphenyls (PCBs), are persistent organic pollutants (POPs) of

significant environmental and health concern due to their toxicity and tendency to

bioaccumulate.[1][2] Accurate quantification of HCBs at trace levels requires an effective

sample preparation method to isolate them from complex matrices and concentrate them for

analysis. This guide details a reversed-phase SPE methodology, explaining the scientific

principles behind each step to ensure high recovery, reproducibility, and extract cleanliness,

suitable for subsequent analysis by gas chromatography (GC).

Introduction: The Rationale for SPE in HCB Analysis
Hexachlorobiphenyls are highly nonpolar, lipophilic compounds, properties which govern their

environmental fate and their interaction with biological systems.[1] Their analysis is critical in

environmental monitoring, food safety, and toxicology. Solid-phase extraction (SPE) has
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emerged as a superior alternative to traditional liquid-liquid extraction (LLE) for HCBs, offering

reduced solvent consumption, shorter processing times, and improved analytical precision.[3]

[4]

The principle of this protocol is based on reversed-phase chromatography. The nonpolar HCB

analytes in a polar aqueous sample are passed through an SPE cartridge packed with a

nonpolar (hydrophobic) sorbent. The HCBs are retained on the sorbent via van der Waals

forces, while more polar matrix components are washed away. A small volume of a nonpolar

organic solvent is then used to disrupt these interactions and elute the concentrated analytes.

[5][6] This protocol is adapted from methodologies outlined in U.S. EPA methods, ensuring its

relevance and reliability.[7][8][9]

Materials and Reagents
Equipment

SPE Vacuum Manifold (12 or 24-port)

Vacuum Pump

Nitrogen Evaporation System with water bath

Analytical Balance (4-decimal)

Vortex Mixer

Glassware: Volumetric flasks, graduated cylinders, conical collection tubes (15 mL), GC

autosampler vials with inserts.

Consumables
SPE Cartridges: C18-bonded silica (Octadecyl), 500 mg sorbent mass, 6 mL cartridge

volume. Note: C18 is highly effective for retaining nonpolar compounds like HCBs from

aqueous matrices.[4][7][10]

Syringe Filters (0.45 µm, PTFE) for sample clarification if needed.

Pipettes and disposable tips.
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Solvents and Chemicals
Methanol (MeOH), HPLC or pesticide residue grade

n-Hexane, pesticide residue grade

Acetone, pesticide residue grade

Dichloromethane (DCM), pesticide residue grade (optional, for conditioning)

Reagent Water (ASTM Type I)

Anhydrous Sodium Sulfate (ACS grade, baked at 400°C for 4 hours)

Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄), trace metal grade

Hexachlorobiphenyl analytical standards and surrogates (e.g., Decachlorobiphenyl).

Detailed Experimental Protocol
This protocol is designed for a 1 L aqueous sample. Adjustments may be necessary for

different sample volumes or matrices.

Step 1: Sample Preparation
The goal of this step is to prepare the sample in a state that is optimal for analyte retention on

the SPE sorbent.

1.1. Acidification: Adjust the sample pH to < 2 using 6 N HCl or H₂SO₄.

Causality:Acidification is optional but can improve the recovery of certain congeners, such

as the surrogate decachlorobiphenyl, and helps to minimize the binding of acidic

interferences to the sorbent.[7]

1.2. Surrogates/Internal Standards: Add appropriate surrogate and spiking solutions

(prepared in a water-miscible solvent like methanol or acetone) to the sample and mix

thoroughly.
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Trustworthiness:Surrogates are essential for a self-validating system. They are

compounds chemically similar to the analytes of interest but not expected in the sample.

Their recovery provides a direct measure of the efficiency of the extraction process for

each individual sample.

1.3. Methanol Addition: Add 5 mL of methanol to the 1 L sample and mix.

Expertise:Adding a small amount of organic modifier can help to improve the transfer of

highly hydrophobic compounds like HCBs from the sample matrix to the sorbent surface,

enhancing recovery.[7]

Step 2: SPE Cartridge Conditioning
This two-stage process activates the sorbent and creates a chemical environment ready for

sample loading.

2.1. Sorbent Activation: Place the C18 SPE cartridges on the vacuum manifold. Pass 10 mL

of n-Hexane or DCM through the cartridge.

Causality:This initial solvent wash removes any organic contaminants from the sorbent

and packing material.

2.2. Wetting: Pass 10 mL of methanol through the cartridge.

Causality:The C18 bonded silica is highly hydrophobic. The methanol acts as a wetting

agent, penetrating the bonded alkyl chains and allowing for interaction with the

subsequent aqueous solution.[6]

2.3. Equilibration: Pass 20 mL of reagent water (pH < 2) through the cartridge. Crucially, do

not allow the sorbent bed to go dry from this point until the sample is loaded. Leave a thin

layer of water above the sorbent frit.

Causality:This step displaces the methanol with water, creating the ideal polar

environment for the nonpolar retention mechanism to occur during sample loading. If the

sorbent dries, the C18 chains can collapse ("dewetting"), drastically reducing their ability to

retain the analytes.[11]
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Step 3: Sample Loading
3.1. Attach a sample transfer tube from the sample bottle to the top of the cartridge.

3.2. Apply a gentle vacuum to pull the entire 1 L sample through the cartridge at a slow,

consistent flow rate of approximately 10-15 mL/min.

Expertise:A slow flow rate is critical. It ensures sufficient residence time for the HCB

molecules to partition from the mobile phase (water) to the stationary phase (C18

sorbent), maximizing retention and preventing analyte breakthrough.[11]

Step 4: Washing (Interference Removal)
4.1. After the entire sample has passed through, continue to apply vacuum for 10 minutes to

thoroughly dry the sorbent bed.

Causality:Removing residual water is one of the most critical steps for achieving high

recovery. Water is immiscible with the nonpolar elution solvent (n-hexane). Any remaining

water can prevent the elution solvent from efficiently interacting with the sorbent and

eluting the HCBs.[7]

Experience:For stubborn water retention, briefly remove the cartridge from the manifold

and gently tap it to dislodge any trapped water droplets before continuing to dry.[7]

Step 5: Elution (Analyte Collection)
This step uses a nonpolar solvent to desorb the HCBs from the sorbent into a collection vessel.

5.1. Place a clean 15 mL conical glass tube inside the manifold for collection.

5.2. Rinse the original sample bottle with 10 mL of a 1:1 (v/v) acetone:n-hexane solution. Add

this rinsate to the SPE cartridge.

5.3. Allow the solvent to soak the sorbent for 1 minute before applying a gentle vacuum to

slowly pull the solvent through into the collection tube.

Expertise:The soak step ensures that the elution solvent fully permeates the sorbent bed,

efficiently disrupting the hydrophobic interactions between the HCBs and the C18 chains.
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[7]

5.4. Repeat the elution with a second 10 mL aliquot of 1:9 (v/v) acetone:n-hexane, followed

by a final 10 mL rinse with the same solvent.[7]

Causality:The acetone provides enough polarity to help displace the analytes, while the n-

hexane is the primary nonpolar solvent that effectively solubilizes the HCBs. Using

sequential elutions with varied ratios ensures a complete recovery of all HCB congeners.

Step 6: Post-Elution Processing
6.1. Concentration: Concentrate the collected eluate to approximately 1 mL using a gentle

stream of nitrogen in a nitrogen evaporator (water bath at ~40°C).

6.2. Final Volume Adjustment: Adjust the final extract volume to exactly 1.0 mL with n-

hexane.

6.3. Analysis: Transfer the final extract to a 2 mL autosampler vial for GC-ECD or GC-MS

analysis.

Experimental Workflow Diagram
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Caption: Workflow for the solid-phase extraction of hexachlorobiphenyls.
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Quantitative Data and Performance
The following table summarizes typical parameters and expected performance for this method.

Parameter Value / Condition Rationale / Comment

Sample Volume 1 L

Standard volume for

environmental water

monitoring.

SPE Sorbent C18 (Octadecyl), 500 mg
Reversed-phase sorbent ideal

for nonpolar analytes.[10]

Conditioning Solvents
10 mL Hexane, 10 mL MeOH,

20 mL H₂O

Activates, wets, and

equilibrates the sorbent.

Sample Load Flow Rate 10 - 15 mL/min
Critical for ensuring >95%

analyte retention.

Elution Solvents
10 mL (1:1), 20 mL (1:9)

Acetone:n-Hexane

Ensures complete elution of

HCBs from the sorbent.[7]

Final Extract Volume 1.0 mL
Provides a 1000x

concentration factor.

Expected Recovery 85 - 115%
Typical acceptable range for

regulatory methods.[12][13]

Method Detection Limit Analyte-dependent
Typically in the low ng/L (ppt)

range.[4]

Troubleshooting Common Issues
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Problem Potential Cause(s) Recommended Solution(s)

Low Analyte Recovery

1. Sorbent bed dried out

before loading. 2. Sample

loading flow rate too high. 3.

Incomplete elution. 4.

Inadequate drying before

elution.

1. Repeat extraction, ensuring

sorbent remains wet after

conditioning. 2. Reduce

vacuum to achieve a flow rate

of 10-15 mL/min.[11] 3. Ensure

elution solvent soaks the

sorbent; consider an additional

elution step. 4. Extend vacuum

drying time to completely

remove water.

Poor Reproducibility (High

%RSD)

1. Inconsistent flow rates

between samples. 2.

Inconsistent drying times. 3.

Variable sample matrix effects.

1. Use a manifold with flow

control valves to ensure

uniform flow. 2. Standardize

the drying time for all samples.

3. Ensure all samples are at

the same pH and ionic

strength.

Dirty Extract (Interference

Peaks)

1. Insufficient washing. 2.

Inappropriate sorbent choice.

1. While this protocol uses a

simple dry-down as the wash

step, a wash with a polar

solvent (e.g., 5% MeOH in

water) after sample loading but

before drying can be added if

interferences are an issue. 2.

For highly complex matrices, a

different sorbent or a multi-

stage cleanup may be

required.[14][15]

Conclusion
This application note details a reliable and efficient solid-phase extraction protocol for the

isolation and concentration of hexachlorobiphenyls from aqueous matrices. By carefully

controlling key parameters such as sorbent conditioning, sample flow rate, and sorbent drying,
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this method can achieve high analyte recoveries and excellent reproducibility. The inherent

reduction in solvent use and sample handling makes it a preferable alternative to traditional

LLE, aligning with modern laboratory goals of efficiency and sustainability.[3][5] This protocol

provides a solid foundation for researchers and scientists requiring accurate and precise

measurement of these environmentally significant contaminants.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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